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Compound of Interest

Compound Name: Tanzawaic acid B

Cat. No.: B12363227

Essential Safety and Handling Guide for
Tanzawaic Acid B

Disclaimer: This document provides guidance on the safe handling of Tanzawaic acid B based
on its chemical properties and general laboratory safety principles. As of the date of this
publication, a specific Safety Data Sheet (SDS) for Tanzawaic acid B has not been identified.
Researchers, scientists, and drug development professionals must conduct a thorough risk
assessment before commencing any work with this compound and consult with their
institution's Environmental Health and Safety (EHS) department. The information provided
herein is intended to supplement, not replace, institutional safety protocols.

Overview and Chemical Properties

Tanzawaic acid B is a fungal polyketide originally isolated from Penicillium sp.[1][2] It is a
carboxylic acid containing two aromatic rings and an unsaturated aliphatic chain.[1] While

specific toxicity data is not readily available, its biological activity as a bacterial conjugation
inhibitor warrants careful handling to avoid unintentional exposure.[1]

Table 1: Chemical and Physical Properties of Tanzawaic Acid B
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Property Value Source
Chemical Formula C18H2602 [2]
Molecular Weight 274.40 g/mol [2]
Exact Mass 274.1933 [2]
Appearance Not specified (likely a solid)

Solubility Soluble in chloroform (CDCI3) [1]

Short term (days to weeks): O -
Storage Conditions 4°C, dry and dark. Long term [2]
(months to years): -20°C.

Personal Protective Equipment (PPE)

Given the absence of specific toxicological data, a cautious approach to PPE is mandatory. The
following recommendations are based on best practices for handling potentially hazardous
chemical compounds of unknown toxicity.

Table 2: Recommended Personal Protective Equipment for Handling Tanzawaic Acid B
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Protection Type

Minimum Requirement

Recommended for Higher
Risk Operations*

Hand Protection

Nitrile gloves (ensure
compatibility with solvents

used)

Double gloving with nitrile

gloves

Eye Protection

Safety glasses with side

shields

Chemical safety goggles or a

face shield

Skin and Body Protection

Laboratory coat

Chemical-resistant apron over

a lab coat

Respiratory Protection

Not generally required for

small quantities handled in a

well-ventilated area.

Use of a certified chemical
fume hood is strongly
recommended for all
manipulations. If weighing or
transferring powder, a NIOSH-
approved respirator with an
appropriate particulate filter
may be necessary if a fume

hood is not available.

*Higher risk operations include handling larger quantities, generating aerosols or dusts, and

procedures with a risk of splashing.

Operational Plan: Safe Handling Protocol

This step-by-step guide outlines the essential procedures for safely handling Tanzawaic acid B

in a laboratory setting.

Experimental Workflow for Handling Tanzawaic Acid B
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1. Preparation

Gesignale and prepare a well-ventilated work area (chemical fume huod))

'

2. Handling and Use

Don appropriate PPE.

3. Post-Experiment

(Deccmammale all surfaces and equipmem)

'

(Assemb\e and inspect all necessary PPE.

.

(Carefully weigh or transfer Tanzawaic acid B within the fume hood)

egregate and dispose of all waste according to the disposal plan)

(Galher all required chemicals, solvents, and equipmen

:

(Ensure a spill kit is readily access\b\e)

.

(D\ssolve the compound in the desired solven!)

:

(Conducl the experiment, minimizing the creation of aerosols)

(Remove PPE in the correct order to avoid self-comammanon)

.

:

(Wash hands thoroughly with soap and waler)

Click to download full resolution via product page

Caption: Workflow for the safe handling of Tanzawaic acid B.

Step-by-Step Guidance:

e Preparation:

o Work Area: All manipulations of Tanzawaic acid B, especially handling of the solid form,

should be conducted in a certified chemical fume hood to minimize inhalation exposure.

The work surface should be covered with absorbent, disposable bench paper.

o PPE: Before handling the compound, don the appropriate personal protective equipment

as outlined in Table 2.

o Materials: Gather all necessary equipment, including spatulas, glassware, and solvents.

Ensure all glassware is clean and dry.
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o Spill Kit: Have a chemical spill kit readily available. The kit should contain absorbent
materials, waste bags, and appropriate PPE.

e Handling and Use:

o Weighing: If working with a solid, carefully weigh the required amount in the chemical fume
hood. Use a microbalance with a draft shield if available to prevent the dispersal of
powder.

o Dissolving: When preparing solutions, add the solvent to the solid slowly to avoid
splashing.

o Experimentation: During the experiment, handle all solutions containing Tanzawaic acid B
with care. Avoid creating aerosols.

o Post-Experiment Cleanup:

o Decontamination: Thoroughly decontaminate all surfaces and equipment that may have
come into contact with Tanzawaic acid B. Use a suitable solvent (e.g., ethanol or
isopropanol) followed by a detergent and water.

o Waste Disposal: Dispose of all waste as described in the Disposal Plan (Section 4).

o PPE Removal: Remove PPE carefully to avoid contaminating yourself. Remove gloves
last and wash your hands immediately.

Disposal Plan

Proper disposal of Tanzawaic acid B and associated waste is crucial to prevent environmental
contamination and ensure regulatory compliance.

Waste Disposal Workflow
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Waste Segregation

[(Solid Waste (unused compound, contaminated IabwareD (Liquid Waste (solutions containing Tanzawaic acid B)) (Cuntaminated Sharps (needles, scalpelsa

Disposal Procedure

(Collect in a labeled, sealed container for solid chemical wasle) E:ollect in a labeled, sealed, and compatible container for hazardous liquid waste) (Collect in a designated sharps container)

o l

L k ontact institutional EHS for waste pickup and disposal.) <
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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